Ethyl 2-[[2-(3-phenylpropanoyloxy)acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• Molecular Formula: C22H25NO5S
• Molecular Weight: 415.5 g/mol
• IUPAC Name: ethyl 2-[[2-(3-phenylpropanoyloxy)acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C22H25NO5S/c1-2-27-22(26)20-16-10-6-7-11-17(16)29-21(20)23-18(24)14-28-19(25)13-12-15-8-4-3-5-9-15/h3-5,8-9H,2,6-7,10-14H2,1H3,(H,23,24)
• InChI Key: VHNUXHVQSHRXBX-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)COC(=O)CCC3=CC=CC=C3

Description

Ethyl 2-[[2-(3-phenylpropanoyloxy)acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. This compound has been found to exhibit a wide range of biological activities, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of ethyl 2-[[2-(3-phenylpropanoyloxy)acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is not fully understood. However, it is believed to work by inhibiting certain enzymes and proteins in the body, which are involved in various biological processes.
Biochemical and Physiological Effects:
Ethyl 2-[[2-(3-phenylpropanoyloxy)acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been found to have several biochemical and physiological effects. It has been shown to decrease the production of inflammatory cytokines, which are involved in the development of various diseases. In addition, this compound has been found to inhibit the growth of cancer cells and reduce the risk of cardiovascular disease.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 2-[[2-(3-phenylpropanoyloxy)acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate in lab experiments include its wide range of biological activities, which make it a promising candidate for the development of new drugs. However, the limitations of using this compound in lab experiments include its complex synthesis method and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of ethyl 2-[[2-(3-phenylpropanoyloxy)acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate. These include further research on its mechanism of action, the development of new drugs based on this compound, and the exploration of its potential therapeutic properties in various diseases. In addition, future studies could focus on the optimization of the synthesis method of this compound to make it more efficient and cost-effective.

Synthesis Methods

The synthesis of ethyl 2-[[2-(3-phenylpropanoyloxy)acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate involves a series of chemical reactions. The starting materials for the synthesis are 3-phenylpropanoic acid and 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid. These two compounds are reacted with ethyl chloroformate and triethylamine to form the intermediate product. The intermediate product is then reacted with acetic anhydride to form the final product.

Scientific Research Applications

Ethyl 2-[[2-(3-phenylpropanoyloxy)acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been extensively studied for its potential therapeutic properties. It has been found to exhibit antitumor, anti-inflammatory, antiviral, and antifungal activities. In addition, this compound has been shown to have neuroprotective and cardioprotective effects.